Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate

• IUPAC Name: methyl 4-amino-1-methylpyrrole-2-carboxylate
• InChI: InChI=1S/C7H10N2O2/c1-9-4-5(8)3-6(9)7(10)11-2/h3-4H,8H2,1-2H3
• InChI Key: DXQCQLJXMICOKQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)OC)N
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• CAS No.: 72083-62-6

Description

“Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate” is a chemical compound with the molecular formula C7H10N2O2. It is also known as “this compound hydrochloride” with a molecular weight of 190.63.

Synthesis Analysis

The synthesis of pyrrole derivatives, including “this compound”, often involves condensation of carboxylic acid moiety with substituted amine under reflux conditions followed by acid-mediated cyclization. An efficient Au (I)-catalyzed propargyl-claisen rearrangement and 5- exo -dig cyclization of tertiary enamides can also provide a variety of pentasubstituted pyrroles derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string Cl.COC(=O)c1cc(N)cn1C. The InChI Key for this compound is HEOKCJUUKIPIMM-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Medicinal Chemistry

Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate serves as a valuable building block in medicinal chemistry. It is utilized in the synthesis of various nitrogen heterocycles with potential therapeutic interest. The compound can be synthesized from commercial arylacetonitriles through a four-step process, yielding a range of interesting compounds for further medicinal applications (Rochais, Lisowski, Dallemagne, & Rault, 2004).

Chemical Transformations and Synthesis

The compound is a key intermediate in several chemical synthesis processes. For example, it can be synthesized from 4-methyleneisoxazol-3-ones via a multi-step process involving cyanide Michael addition, methylation, and reductive transformation. The end products of this process are pyrrolo[1,2-a]pyrimidine-7-carboxylates and 2-diazo-2H-pyrrole-4-carboxylates, demonstrating the compound's utility in forming pyrrole-containing products (Galenko, Linnik, Khoroshilova, Novikov, & Khlebnikov, 2019).

Catalytic Applications

This compound can also be synthesized using relay catalytic cascade reactions. For instance, it can be produced from 5-methoxyisoxazoles and pyridinium ylides using a FeCl2/Et3N binary catalytic system. This method facilitates the introduction of substituents at the pyrrole nitrogen through nucleophilic reactions, expanding its versatility in chemical synthesis (Galenko, Tomashenko, Khlebnikov, & Novikov, 2015).

Safety and Hazards

“Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate” is classified as a warning hazard. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate are currently unknown . The compound’s structure suggests it may interact with pyrrole-related pathways, but this has not been confirmed. Understanding the affected pathways and their downstream effects would provide valuable insights into the compound’s biological activity.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact how this compound interacts with its targets . .